Cas no 188670-22-6 (2H-Pyran-3(6H)-one, 6-(acetyloxy)-, (6S)-)

• Product Name: 2H-Pyran-3(6H)-one, 6-(acetyloxy)-, (6S)-
• CAS No: 188670-22-6
• MF: C₇H₈O₄
• MW: 156.136022567749
• CID: 1380053
• PubChem ID: 10920749
• Update Time: 2025-04-20

2H-Pyran-3(6H)-one, 6-(acetyloxy)-, (6S)- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-3(6H)-one, 6-(acetyloxy)-, (6S)-
• [(2S)-5-oxo-2H-pyran-2-yl] acetate
• DTXSID90448311
• 188670-22-6

• Inchi： 1S/C7H8O4/c1-5(8)11-7-3-2-6(9)4-10-7/h2-3,7H,4H2,1H3/t7-/m0/s1
• InChI Key： JJVMFCRCFSJODB-ZETCQYMHSA-N
• SMILES： O1CC(C=C[C@@H]1OC(C)=O)=O

Computed Properties

• Exact Mass: 156.04224
• Monoisotopic Mass: 156.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6